4-[(3-Chloropyridin-2-yl)oxy]cyclohexan-1-amine

• IUPAC Name: 4-(3-chloropyridin-2-yl)oxycyclohexan-1-amine
• InChI: InChI=1S/C11H15ClN2O/c12-10-2-1-7-14-11(10)15-9-5-3-8(13)4-6-9/h1-2,7-9H,3-6,13H2
• InChI Key: GYRGDRHNKMMIEJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1N)OC2=C(C=CC=N2)Cl
• Molecular Formula: C11H15ClN2O
• Molecular Weight: 226.70 g/mol
• CAS No.: 1339331-90-6

Description

4-[(3-Chloropyridin-2-yl)oxy]cyclohexan-1-amine, also known as 4-Chloro-2-oxocyclohexan-1-amine, is a synthetic organic compound that is used in a variety of scientific research applications. It is a colorless, odorless, crystalline solid that is soluble in water and organic solvents. It is a versatile compound that has been used in a variety of organic synthesis reactions, as well as in the synthesis of other organic compounds.

Scientific Research Applications

Enantioselective Synthesis

The application of 4-[(3-Chloropyridin-2-yl)oxy]cyclohexan-1-amine in scientific research includes enantioselective synthesis processes. For example, a study demonstrated the use of a carbene-catalyzed α-carbon amination of chloroaldehydes to achieve optically enriched dihydroquinoxalines, which are significant in natural products and synthetic bioactive molecules (Huang et al., 2019).

Antimalarial Drug Development

Another significant application is in the development of potential antimalarial drugs. Research has produced (1H-Pyridin-4-ylidene)amines containing lipophilic side chains, evaluated for their antiplasmodial activity against Plasmodium falciparum strains, indicating the potential of similar compounds in antimalarial drug development (Rodrigues et al., 2009).

Guest Binding and Release in Coordination Cages

The compound has also been explored in the context of guest binding and release within coordination cages. Studies have identified differences in guest-binding selectivities and reactivity, enabling the design of molecular networks that respond uniquely to different chemical signals, showcasing its application in molecular recognition and sensor development (Castilla et al., 2016).

Catalysts for Copolymerization Processes

In polymer science, amine-bis(phenolato)chromium(III) chloride complexes, when combined with this compound, have been used as catalysts in the copolymerization of cyclohexene oxide with carbon dioxide, highlighting its role in creating environmentally friendly polymer synthesis methods (Kozak et al., 2015).

Hydroxylation of Alkanes

The compound has also been implicated in the hydroxylation of alkanes, serving as a functional model for methane monooxygenases. This application underlines its potential in mimicking biological processes for industrial applications, particularly in the selective hydroxylation of hydrocarbons (Sankaralingam & Palaniandavar, 2014).